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Compound of Interest

Compound Name: NF023

Cat. No.: B10763224

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and a procedural framework for the safe disposal of
NF023, a selective P2X1 receptor antagonist used in research. While specific institutional and
regional regulations must always be followed, this document outlines the core principles and
steps for compliant waste management.

NF023, with the CAS Number 104869-31-0, is a suramin analog supplied as a solid.[1][2] It is
soluble in water and should be stored desiccated at room temperature or, when reconstituted,
frozen at -20°C.[1] Although some safety data sheets (SDS) may classify it as not a hazardous
substance, it is imperative to handle all chemical waste with care and in accordance with
established laboratory safety protocols.

Key Chemical and Safety Data for NF023

To facilitate a comprehensive risk assessment for disposal, the following table summarizes key
data points for NF023.
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Property Value Source(s)
8,8'-[Carbonylbis(imino-3,1-
phenylenecarbonylimino)]bis-

Synonyms 1,3,5-naphthalenetrisulfonic [11[3]
acid, hexasodium salt; P2X
Antagonist |

CAS Number 104869-31-0 [2][3]

Molecular Formula CssH20N4Nas021Se

Molecular Weight 1162.86 g/mol
Form Solid [1]
Solubility Soluble in water [1]

Storage Temperature

2-8°C or desiccate at room
temperature for the solid form;

-20°C for solutions

[1]

Primary Use

Research use only; selective
and competitive P2X1 receptor

antagonist

[21(31[4]

Hazard Classification

Not always classified as a
hazardous substance or
mixture under GHS, but should
be handled with care as a
physiologically active
substance. Disposal must be in
accordance with official

regulations.[3]

[3]

Standard Operating Procedure for NFO023 Disposal

The disposal of NF023, like any laboratory chemical, should be approached systematically to

ensure safety and compliance. The user is ultimately responsible for developing proper

handling and disposal methods based on the actual conditions of use.[3]
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Step 1: Waste Identification and Segregation

Do not mix NF023 waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

Collect waste in a designated, compatible, and properly labeled container. The container
should be in good condition and have a secure lid.

Label the waste container clearly with "Hazardous Waste," the full chemical name ("NF023
hexasodium salt"), and the approximate concentration and quantity.

Step 2: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.

Ensure the SAA is away from sinks and floor drains to prevent accidental environmental
release.

The SAA should have secondary containment to contain any potential leaks or spills.
Step 3: Arrange for Pickup and Disposal

Once the waste container is nearly full (typically around 75% capacity) or has been in
accumulation for a set period (e.g., 150 days for laboratory chemical waste), arrange for its
collection by your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.[5]

Never dispose of NF023 down the drain or in the regular trash.
Step 4: Decontamination of Empty Containers

o Empty containers that held NF023 should be handled as hazardous waste unless properly
decontaminated.

» Follow institutional guidelines for rinsing containers. Typically, this involves a triple rinse with
a suitable solvent (in this case, water, given NF023's solubility). The rinsate must be
collected as hazardous waste.
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o After decontamination, deface or remove the original label before recycling or disposing of
the container as non-hazardous waste.

Experimental Protocols

Currently, there are no publicly available, standardized experimental protocols for the specific
neutralization or degradation of NF023 for disposal purposes. The recommended procedure is
to manage it as chemical waste through a licensed disposal service.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of NF023

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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